2-(methoxymethyl)propane-1,3-diol
Overview
Description
2-(Methoxymethyl)propane-1,3-diol, also known as methyl glycol, is a versatile organic compound used in a variety of applications, such as synthesis, pharmaceuticals, and biochemistry. It is a clear, colorless liquid with a sweet odor and a boiling point of 160°C. This compound has a wide range of applications due to its unique chemical properties, including its ability to form complexes with metal ions, its low toxicity, and its low vapor pressure.
Scientific Research Applications
Methyl glycol has a wide range of applications in scientific research due to its ability to form complexes with metal ions, its low toxicity, and its low vapor pressure. It is used as a solvent in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in biochemical reactions. It is also used as a stabilizer in the production of polymers, as a stabilizer in the production of dyes, and as a plasticizer in the production of plastics. In addition, it is used as a stabilizer in the production of polyurethanes, as a stabilizer in the production of polyesters, and as a stabilizer in the production of polyamides.
Mechanism of Action
Methyl glycol acts as a chelating agent, forming complexes with metal ions and other molecules. This allows it to act as a catalyst in biochemical reactions, as well as a stabilizer in the production of polymers, dyes, and plastics. It also acts as a plasticizer, increasing the flexibility of polymers and allowing them to better retain their shape.
Biochemical and Physiological Effects
Methyl glycol has been found to be non-toxic and non-carcinogenic in animal studies. It is metabolized in the liver and excreted in the urine. It has been found to be non-mutagenic and non-teratogenic in animal studies.
Advantages and Limitations for Lab Experiments
Methyl glycol is a versatile compound that has a wide range of applications in scientific research. It is non-toxic and non-carcinogenic, making it safe to use in laboratory experiments. However, it has a low vapor pressure, which can make it difficult to evaporate and can limit its use in certain experiments.
Future Directions
Methyl glycol has a wide range of potential applications in the future. It can be used as a catalyst in organic synthesis, as a stabilizer in the production of polymers, dyes, and plastics, and as a plasticizer in the production of polymers. In addition, it can be used as a stabilizer in the production of polyurethanes, polyesters, and polyamides. Furthermore, it can be used as a stabilizer in the production of nanomaterials, as a stabilizer in the production of emulsions, and as a stabilizer in the production of foams. Finally, it can be used as a stabilizer in the production of coatings, adhesives, and inks.
Synthesis Methods
Methyl glycol can be synthesized through a variety of methods, including the reaction of ethylene glycol with formaldehyde in an acid-catalyzed reaction, the reaction of propylene glycol with formaldehyde in an acid-catalyzed reaction, and the reaction of glycerol with formaldehyde in an acid-catalyzed reaction. The reaction of ethylene glycol with formaldehyde yields a mixture of 2-methoxy2-(methoxymethyl)propane-1,3-diol-1,3-dioxolane and 2-methoxy2-(methoxymethyl)propane-1,3-diol-1,3-dioxane, which can then be separated by distillation. The reaction of propylene glycol with formaldehyde yields a mixture of 2-methoxy2-(methoxymethyl)propane-1,3-diol-1,3-dioxolane and 2-methoxy2-(methoxymethyl)propane-1,3-diol-1,3-dioxane, which can then be separated by distillation. The reaction of glycerol with formaldehyde yields 2-methoxy2-(methoxymethyl)propane-1,3-diol-1,3-diol, which can be isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(methoxymethyl)propane-1,3-diol can be achieved through a multi-step process involving the protection of a diol and subsequent substitution reactions.", "Starting Materials": [ "Propane-1,3-diol", "Methanol", "Sodium hydride", "Methyl iodide", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Step 1: Protection of propane-1,3-diol with acetic anhydride and pyridine to form diacetate intermediate", "Step 2: Deprotonation of diacetate intermediate with sodium hydride", "Step 3: Methylation of deprotonated diacetate intermediate with methyl iodide to form 2-(methoxymethyl)propane-1,3-diacetate", "Step 4: Hydrolysis of diacetate protecting groups with aqueous sodium hydroxide to form 2-(methoxymethyl)propane-1,3-diol" ] } | |
CAS RN |
5164-20-5 |
Product Name |
2-(methoxymethyl)propane-1,3-diol |
Molecular Formula |
C5H12O3 |
Molecular Weight |
120.1 |
Purity |
95 |
Origin of Product |
United States |
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